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Commodity Region / Context MRL / Residue Level (mg/kg)
Source /
Authority

Cranberry United States (Final Rule,

2025)

0.04 ppm (tolerance) US EPA [1]

Cranberry European Union (Proposed,

2021)

4.0 (MRL proposal) EFSA [2]

Blueberry European Union (Proposed,

2021)

4.0 (MRL proposal) EFSA [2]

Cherry Study (Terminal Residues,

2021)

< 5.00 (all below EU MRL) Research Article

[3]

Rice Pakistan (Market Samples,

2022)

0.016 - 0.065 (MRL: 0.05) Research Article

[4]

Florence
Fennel

European Union (Proposed,

2019)

1.5 (MRL proposal) EFSA [5]

Rhubarb European Union (Proposed,

2019)

0.7 (MRL proposal) EFSA [6]
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Commodity Region / Context MRL / Residue Level (mg/kg)
Source /
Authority

Various Crops United States (Final Rule,

2022)

0.01 - 30.0 (range of set

tolerances)

US EPA [7]

Analytical Methods for Fludioxonil Residue
Determination

Researchers commonly use chromatographic techniques to determine fludioxonil residues. Here are the

detailed methodologies from key studies:

For Blueberries [8]

Extraction Method: Solid-Phase Microextraction (SPME)
Analysis Instrument: Gas Chromatography (GC) with nitrogen-phosphorous detection
Key Parameters: Selected 100 µm polydimethylsiloxane fiber coating; calibration performed on

spiked samples to account for matrix effect
Performance: Limits of Quantification (LOQ) as low as 1.3 µg/kg

For Cherries [3]

Extraction Method: QuEChERS ("Quick, Easy, Cheap, Effective, Rugged, Safe")

Analysis Instrument: High-Performance Liquid Chromatography tandem Mass
Spectrometry (HPLC-MS/MS)
Key Parameters: Used acetonitrile as extraction solvent; purification with dispersive Solid-
Phase Extraction (d-SPE) sorbents (e.g., PSA, C18, GCB); detection in negative electrospray
ionization mode
Performance: LOQ of 0.01 mg/kg; recovery rates between 81–94%

For Rice [4]

Extraction Method: Liquid extraction with acetone and methanol (1:1 ratio)
Analysis Instrument: High-Performance Liquid Chromatography (HPLC) with UV detection

Key Parameters: Quantification on a Prospher Star C18 column with mobile phase of
methanol-water (pH 3.3); detection wavelength of 212 nm
Performance: Method linearity from 0.01–16 mg/kg; recovery rates higher than 98%
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The workflow for the QuEChERS-HPLC-MS/MS method, which is widely considered the modern standard,

can be visualized as follows:

Homogenized
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Extraction with
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(PSA, C18, GCB)
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Analysis

Quantification &
Data Reporting

Click to download full resolution via product page

Degradation Kinetics and Residue Dissipation

Understanding how residue levels decrease over time is crucial for safety assessments:

In Blueberries: The dissipation of fludioxonil follows first-order kinetics. Reported half-lives are

12.7 days for the Emerald variety and 16.3 days for the Jewel variety [8].
In Cherries: Dissipation also follows first-order kinetics, with longer half-lives ranging from 33.7 to
44.7 days. Despite this longer half-life, terminal residues at harvest were found to be below the EU
MRL of 5.00 mg/kg [3].

Dietary Risk Assessment Conclusions
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Regulatory assessments consistently conclude that the use of fludioxonil, when following good agricultural

practices, is unlikely to pose a health risk to consumers:

European Food Safety Authority (EFSA): For multiple crops (including blueberries, cranberries,
fennel, and rhubarb), EFSA concluded that the long-term intake of residues is unlikely to present
a risk to consumer health. The total exposure accounted for only 20-21% of the Acceptable Daily
Intake (ADI), with the contribution from individual crops being less than 0.1% of the ADI [5] [2] [6].

US Environmental Protection Agency (EPA): Risk assessments ensure that the safety of infants
and the general population is adequately protected. Both short-term and long-term intake of residues

from established tolerances are considered unlikely to pose a health risk [1] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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